Cas no 84123-05-7 (ETHANONE, 1-[1-(2-HYDROXYPROPYL)-5-METHYL-2-NITRO-1H-IMIDAZOL-4-YL]-)

• Product name: ETHANONE, 1-[1-(2-HYDROXYPROPYL)-5-METHYL-2-NITRO-1H-IMIDAZOL-4-YL]-
• CAS No: 84123-05-7
• MF: C₉H₁₃N₃O₄
• MW: 227.217
• CID: 3430900
• PubChem ID: 12830386

ETHANONE, 1-[1-(2-HYDROXYPROPYL)-5-METHYL-2-NITRO-1H-IMIDAZOL-4-YL]- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[1-(2-HYDROXYPROPYL)-5-METHYL-2-NITRO-1H-IMIDAZOL-4-YL]-
• Imidazoleethanol, 4-acetyl-alpha,5-dimethyl-2-nitro-
• 84123-05-7
• ETHANONE, 1-[1-(2-HYDROXYPROPYL)-5-METHYL-2-NITR
• NIOSH/NI5431700
• DTXSID00875811
• 4-Acetyl-alpha,5-dimethyl-2-nitroimidazoleethanol
• NI54317000

• Inchi： InChI=1S/C9H13N3O4/c1-5(13)4-11-6(2)8(7(3)14)10-9(11)12(15)16/h5,13H,4H2,1-3H3
• InChI Key： JWWYMISWXUOQFA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 227.09060590Da
• Monoisotopic Mass: 227.09060590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 0.3